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Compound of Interest

Compound Name: 1-Methoxy-2-phenoxybenzene

Cat. No.: B154679

An In-depth Technical Guide to the Safe Handling of 1-Methoxy-2-phenoxybenzene

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

1-Methoxy-2-phenoxybenzene (CAS No. 1695-04-1), also known as 2-methoxyphenyl phenyl
ether, is an aromatic ether that serves as a valuable building block in organic synthesis.[1][2] Its
unique structure makes it a key intermediate in the development of novel pharmaceutical
compounds and other complex molecules. As with many specialized research chemicals, a
comprehensive and publicly available safety and toxicological profile for 1-methoxy-2-
phenoxybenzene is not fully established.

This guide provides a detailed safety framework for laboratory professionals. In the absence of
specific data, this document employs a precautionary approach, drawing upon safety
information from structurally analogous compounds such as guaiacol (2-methoxyphenol) and
anisole (methoxybenzene). The objective is to synthesize this information into a set of robust,
field-proven protocols that ensure the highest standards of safety during handling, storage, and
in the event of an emergency.

Section 1: Chemical and Physical Properties

A precise understanding of a substance's physical properties is foundational to its safe
handling. For 1-Methoxy-2-phenoxybenzene, specific experimental data for properties like
melting point and boiling point are not readily available in public literature.[1] Therefore, it is
prudent to consider the properties of its structural relatives to anticipate its behavior.
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1-Methoxy-2- Guaiacol ]
Property Anisole (Analogue)
phenoxybenzene (Analogue)
2-Methoxyphenol,
2-Methoxyphenyl Methoxybenzene,
Synonyms Catechol monomethyl
phenyl ether Phenyl methyl ether[4]
ether[3]
CAS Number 1695-04-1[1] 90-05-1[5] 100-66-3([6]
Molecular Formula C13H1202[1] C7H802[7] C7H80O[4]
Molecular Weight 200.23 g/mol 124.14 g/mol [7] 108.14 g/mol
) Colorless to light o
Appearance Data not available ) o Colorless liquid[6]
yellow solid or liquid[8]
Melting Point Data not available[1] 27-29 °C[8] -37 °C
Boiling Point Data not available[1] 202-209 °C[8] 154 °C
Flash Point Data not available 86 °C (186.8 °F) 43 °C (109.4 °F)
Very slightly soluble in
Solubility Data not available water; miscible with Insoluble in water

alcohol, ether[8]

Section 2: Hazard Identification and Toxicological

Profile

Due to the limited toxicological investigation into 1-methoxy-2-phenoxybenzene, a hazard

assessment must be inferred from related molecules. This approach, rooted in established

chemical principles, allows for the proactive management of unevaluated risks.

Hazard Profile by Structural Analogy:

e Guaiacol (2-Methoxyphenol): This compound shares the 2-methoxyphenol core. It is

classified as harmful if swallowed, and causes skin and serious eye irritation.[5][7][9]

¢ Anisole (Methoxybenzene): This compound is a flammable liquid and vapor.[6] Exposure can

lead to symptoms like drowsiness and dizziness.[6]
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Based on these analogues, it is scientifically prudent to handle 1-methoxy-2-phenoxybenzene
as a substance with the following potential hazards until proven otherwise:

» Acute Toxicity (Oral): Potentially harmful if swallowed.

» Skin Corrosion/Irritation: May cause skin irritation upon direct contact.[5][7][10]

o Serious Eye Damage/Irritation: May cause serious eye irritation or damage.[5][7][10]

o Respiratory Irritation: Inhalation of vapors or aerosols may cause respiratory tract irritation.[9]

o Flammability: The presence of ether and aromatic functionalities suggests it may be
combustible.

Primary Routes of Exposure: The most likely routes of occupational exposure are inhalation of
vapors, direct skin contact, and eye contact.[8] Ingestion is a less common but possible route
of exposure in a laboratory setting.

Section 3: Safe Handling and Storage Protocols

A self-validating system of protocols is essential for minimizing exposure and ensuring
laboratory safety. This involves a multi-layered approach encompassing engineering controls,
personal protective equipment, and standardized procedures.

Engineering Controls

The primary engineering control for handling 1-methoxy-2-phenoxybenzene is a certified
chemical fume hood.[11] This is critical for preventing the inhalation of any vapors or aerosols
that may be generated. All weighing, transferring, and reaction setup operations should be
performed within the fume hood.

Personal Protective Equipment (PPE)

Appropriate PPE is the user's last line of defense. The selection of PPE should be based on a
risk assessment of the specific procedure being performed.

e Eye and Face Protection: Chemical safety goggles or safety glasses with side shields are
mandatory.[11][12] A face shield should be worn in addition to goggles when there is a
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significant risk of splashing.

o Skin Protection: A flame-resistant lab coat should be worn and kept buttoned. Standard nitrile
gloves are suitable for protecting against incidental contact, but they must be inspected
before use and removed properly to avoid skin contact.[13] For prolonged handling or
immersion, consult glove manufacturer data for specific chemical resistance.

o Respiratory Protection: Respiratory protection is generally not required when working within
a functional chemical fume hood. If procedures have the potential to generate high
concentrations of aerosols or vapors outside of a fume hood, a NIOSH-approved respirator
with an organic vapor cartridge should be used.[14]

Experimental Workflow for Safe Handling

The following diagram outlines the standard workflow for safely handling 1-methoxy-2-
phenoxybenzene in a research setting.
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Chemical Handvling (Inside Fume Hood)
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Storage Container
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5. Add to Reaction
Vessel or Solvent
Post—H£ndling
6. Securely Close
All Containers

:

7. Decontaminate Work Surface
and Equipment

:

8. Dispose of Contaminated
Waste Properly

9. Doff and Dispose
of Gloves

10. Wash Hands
Thoroughly
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Caption: Standard Operating Procedure for Handling 1-Methoxy-2-phenoxybenzene.
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Storage Requirements

Proper storage is crucial for maintaining chemical integrity and preventing hazardous
situations.

o Conditions: Store in a cool, dry, and well-ventilated area away from direct sunlight and heat
sources.[15][9]

o Container: Keep the container tightly closed to prevent the release of vapors.[5][9]

e Incompatibilities: Segregate from strong oxidizing agents, strong acids, and strong bases.[8]
[15]

Section 4: Emergency Procedures

Preparedness is key to mitigating the consequences of any laboratory incident. All personnel
must be familiar with the location and use of emergency equipment, including safety showers,
eyewash stations, and fire extinguishers.

First Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an injury from
chemical exposure.
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Exposure Route First Aid Protocol

1. Immediately move the affected person to

fresh air.[11][16] 2. If breathing is difficult or has
Inhalation stopped, trained personnel should provide

artificial respiration.[16] 3. Seek immediate

medical attention.[9]

1. Immediately remove all contaminated
clothing.[17] 2. Flush the affected skin with
copious amounts of water for at least 15

Skin Contact minutes.[18] Use a safety shower if the area of
contact is large. 3. Wash the area with soap and
water.[9][11] 4. Seek medical attention if

irritation persists.[16]

1. Immediately flush the eyes with large
amounts of water for at least 15 minutes,
holding the eyelids open to ensure complete
Eye Contact o ]
irrigation.[9][11][17] 2. Remove contact lenses if
present and easy to do so0.[9] 3. Seek immediate

medical attention from an ophthalmologist.[5]

1. Do NOT induce vomiting. 2. Rinse the mouth
thoroughly with water.[7][9] 3. Never give
) anything by mouth to an unconscious person.[7]
Ingestion i ) i )
[9] 4. Seek immediate medical attention and
provide the Safety Data Sheet to the medical

personnel.[9]

Emergency Response Decision Tree

This diagram provides a logical framework for responding to common laboratory emergencies
involving this chemical.
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Caption: Decision-making flowchart for laboratory emergencies.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COZ2), alcohol-resistant
foam, or water spray to fight fires.[6][11] Do not use a direct water jet, as it may spread the

fire.[19]
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e Specific Hazards: The substance is presumed to be combustible. Combustion may produce
hazardous gases, including carbon monoxide and carbon dioxide.[6][8] Vapors may be
heavier than air and could travel to an ignition source.[6]

o Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA) to prevent inhalation of toxic fumes.[6][11]

Section 5: Disposal Considerations

All waste materials contaminated with 1-methoxy-2-phenoxybenzene, including empty
containers, absorbent materials from spills, and disposable PPE, must be treated as hazardous
chemical waste.

e Procedure: Collect waste in clearly labeled, sealed containers.

» Regulations: Disposal must be carried out in strict accordance with all applicable federal,
state, and local environmental regulations.[9]

» Recommendation: Always consult with your institution's Environmental Health and Safety
(EHS) department to ensure compliance and proper disposal procedures.[9]

Conclusion

While 1-Methoxy-2-phenoxybenzene is a valuable tool in chemical research and drug
development, the current lack of comprehensive safety data necessitates a cautious and
informed approach to its handling. By treating it with the same level of respect as its potentially
hazardous structural analogues, researchers can effectively manage risks. Adherence to the
engineering controls, personal protective equipment standards, and emergency procedures
outlined in this guide is paramount. A proactive safety culture, grounded in scientific principles
and preparedness, is the cornerstone of responsible research.
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Fire-Experts.It.

PubChem. 1-Methoxy-2-(2-methoxyphenoxy)benzene. [Link]

Angene Chemical.

Carl ROTH.

PubChem. 1-Methoxy-2-(4-phenylphenoxy)benzene. [Link]

FooDB. Showing Compound Methoxybenzene (FDB012090). [Link]

Capot Chemical. MSDS of 1-[3-(2-Methoxy-ethoxy)-phenyl]-piperazine. [Link]
Coast2Coast. First Aid for Chemical Exposure. [Link]

MP Biomedicals. Guaiacol. [Link]

Australian Government Department of Health and Aged Care.

PubChem. 1-Methoxy-3-phenoxybenzene. [Link]

PubChem. 2-Methoxyphenyl phenyl ether. [Link]

PubChem. Guaiacol. [Link]

PubChem. 1-Ethoxy-2-methoxybenzene. [Link]

TRADESAFE.

Hesperian Health Guides. First aid for chemicals. [Link]

National Center for Biotechnology Information. Management of Firefighters' Chemical &
Cardiovascular Exposure Risks on the Fireground. [Link]

National Center for Biotechnology Information. Systemic Exposure to PAHs and Benzene in
Firefighters Suppressing Controlled Structure Fires. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4. Showing Compound Methoxybenzene (FDB012090) - FooDB [foodb.ca]
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9. chem.pharmacy.psu.ac.th [chem.pharmacy.psu.ac.th]
10. tcichemicals.com [tcichemicals.com]

11. angenechemical.com [angenechemical.com]

12. echemi.com [echemi.com]

13. 1-Methoxy-2-(2-methoxyphenoxy)benzene | C14H1403 | CID 615466 - PubChem
[pubchem.ncbi.nlm.nih.gov]

14. O-METHOXYPHENOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
15. fishersci.com [fishersci.com]

16. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

17. c2cfirstaidaquatics.com [c2cfirstaidaquatics.com]

18. en.hesperian.org [en.hesperian.org]

19. fire-experts.lt [fire-experts.lIt]

To cite this document: BenchChem. [1-Methoxy-2-phenoxybenzene safety data sheet].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154679#1-methoxy-2-phenoxybenzene-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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